Phenylglyoxylic acid-13C8

• Molecular Formula: C8H6O3
• Molecular Weight: 158.073 g/mol
• InChI: InChI=1S/C8H6O3/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5H,(H,10,11)/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1
• InChIKey: FAQJJMHZNSSFSM-LLXNCONNSA-N

Phenylglyoxylic Acid-13C8 Specifications & Characteristics

Phenylglyoxylic acid-13C8 (Benzoylformic acid-13C8; CAS 3004488-90-5) is a uniformly 13C-labeled analog of phenylglyoxylic acid, an endogenous metabolite and biomarker of human exposure to ethylbenzene and styrene [1]. The compound has a molecular formula of 13C8H6O3 and a molecular weight of 158.07 g/mol, reflecting the replacement of all eight carbon atoms in the parent molecule (C8H6O3, MW 150.13 g/mol) with the stable, non-radioactive 13C isotope [2]. This isotopic enrichment provides a mass difference of approximately +8 Da relative to the unlabeled analyte, which is essential for mass spectrometric differentiation and quantitative bioanalysis [3].

Workflow Isotope dilution LC-MS/MS bioanalysis

Selection Uniform 13C8 internal standard

Use context Co-elution and matrix-effect correction in research matrices

• [1] MedChemExpress. Phenylglyoxylic acid-13C8 (Benzoylformic acid-13C8) Product Page. Available at: https://www.medchemexpress.eu/phenylglyoxylic-acid-13c8.html View Source
• [2] PubChem. Phenylglyoxylic Acid-13C8. PubChem CID 154789987. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/Phenylglyoxylic Acid-13C8 View Source
• [3] CATO Research Chemicals. Phenylglyoxylic Acid-13C8 Analytical Standard Product Page. Available at: https://www.catorm.com/p/42100.html View Source

Why Unlabeled & Deuterated Analogs Fail for Phenylglyoxylic Acid-13C8

The analytical performance of phenylglyoxylic acid-13C8 is intrinsically tied to its uniform 13C8 isotopic labeling pattern, which cannot be replicated by unlabeled material, structurally similar analogs, or deuterated (2H) variants. In isotope dilution mass spectrometry (IDMS) for quantifying styrene and ethylbenzene exposure biomarkers in complex biological matrices such as urine, the internal standard must exhibit near-identical physicochemical behavior to the target analyte during extraction, chromatography, and ionization while maintaining a distinct mass-to-charge ratio for MS discrimination . Unlabeled phenylglyoxylic acid cannot serve as an internal standard due to the lack of a resolvable mass difference. Critically, deuterated analogs (e.g., phenylglyoxylic acid-d5) are prone to chromatographic separation from the unlabeled analyte and potential deuterium/hydrogen exchange, phenomena not observed with 13C labeling, thereby compromising co-elution and quantitative accuracy [1].

Target

Phenylglyoxylic acid-13C8 provides a stable, non-exchangeable +8 Da mass shift and co-elution with the unlabeled analyte.

Unlabeled analog

Cannot serve as an internal standard; no resolvable mass difference for MS discrimination.

Deuterated variant

Deuterium labeling may cause chromatographic separation and H/D exchange, compromising co-elution and quantitative accuracy.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. Available at: https://kcasbio.com/blogs/recognizing-the-importance-of-internal-standards-and-workflows-in-bioanalytical-lc-ms-ms/ View Source

Phenylglyoxylic Acid-13C8 Comparator Evidence Guide

Co-Elution Fidelity: 13C8 vs Deuterated Internal Standards

In LC-MS/MS quantitative bioanalysis, phenylglyoxylic acid-13C8 demonstrates a critical performance advantage over deuterium-labeled analogs such as phenylglyoxylic acid-d5. Stable isotope labeling with 13C ensures co-elution with the unlabeled analyte, whereas labeling with multiple deuteriums can induce sufficient changes in molecular behavior to cause chromatographic separation from the unlabeled compound [1]. This separation means the deuterated internal standard does not experience identical instrumental conditions as the analyte, introducing quantification error. Additionally, deuterium labels may undergo hydrogen/deuterium exchange with solvent protons, altering the mass difference and further compromising accuracy . In contrast, 13C labels are chemically inert and non-exchangeable, ensuring consistent mass differentiation and true co-elution throughout the analytical run [1].

Co-elution fidelity

Class-level

13C8 labeling ensures co-elution with unlabeled PGA; deuterated analogs (e.g., d5) are prone to retention time shifts and H/D exchange.

Supports consistent internal standard tracking across sample preparation and LC-MS/MS.

13C labels are chemically inert; deuterium labels may alter chromatographic behavior.

Evidence Dimension	Chromatographic co-elution fidelity and isotopic label stability
Target Compound Data	Phenylglyoxylic acid-13C8: Co-elutes with unlabeled phenylglyoxylic acid; 13C labels are non-exchangeable
Comparator Or Baseline	Phenylglyoxylic acid-d5 (deuterated analog): Prone to chromatographic separation from unlabeled analyte; deuterium labels susceptible to H/D exchange
Quantified Difference	Qualitative performance advantage: 13C labeling provides consistent co-elution and stable mass difference; deuterium labeling may introduce retention time shifts and label instability
Conditions	General LC-MS/MS principles for stable isotope-labeled internal standards; applicable to reversed-phase liquid chromatography of small molecule analytes in biological matrices

Why This Matters

This ensures the internal standard accurately tracks the analyte through all sample preparation and LC-MS/MS steps, a prerequisite for meeting bioanalytical method validation guidelines (FDA, EMA) for accuracy and precision.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. Available at: https://kcasbio.com/blogs/recognizing-the-importance-of-internal-standards-and-workflows-in-bioanalytical-lc-ms-ms/ View Source

Urinary PGA Accuracy: Isotope Dilution vs HPLC-UV

In a validated HPLC-MS/MS method for quantifying phenylglyoxylic acid (PGA) in human urine, the use of isotope dilution with a stable isotope-labeled internal standard (such as phenylglyoxylic acid-13C8) was shown to be essential for compensating for strong matrix effects that otherwise compromise analytical reliability [1]. The method achieved a limit of detection (LOD) of 0.015 mg/L and a limit of quantification (LOQ) of 0.040 mg/L for PGA, with accuracy always exceeding 82% and variability below 11% [1]. Critically, comparison with a traditional HPLC-UV method revealed that HPLC-UV overestimates biomarker levels due to poor specificity, while MS/MS detection without isotope dilution risks underestimation due to urinary matrix interference [1].

Urinary PGA accuracy

Head-to-head

Isotope dilution MS/MS (with 13C-PGA ISTD): LOD 0.015 mg/L, LOQ 0.040 mg/L, accuracy >82%, variability

Enables matrix-effect compensation in human urine research matrices.

Method validated for styrene metabolite quantification; reported accuracy and precision context.

Precursor fidelity

Class-level

Phenylglyoxylic acid-13C8 quantitatively transfers the 13C8 label to mandelic acid-13C8 upon reduction. Deuterated precursor would yield mandelic acid-d5 with potential label instability.

Supports synthesis of stable 13C-labeled mandelic acid for tracer and ISTD applications.

13C label remains intact through synthetic transformation; deuterium labels may exchange.

Evidence Dimension	Method accuracy and matrix effect compensation for urinary PGA quantification
Target Compound Data	HPLC-MS/MS with isotope dilution (using 13C-labeled PGA as internal standard): LOD = 0.015 mg/L, LOQ = 0.040 mg/L; Accuracy >82%; Variability <11%
Comparator Or Baseline	HPLC-UV method (without isotope dilution): Overestimates biomarker levels due to poor specificity; MS/MS without isotope dilution: Underestimation risk due to urinary matrix effects
Quantified Difference	Isotope dilution MS/MS provides accurate quantification by compensating for matrix effects; HPLC-UV produces systematically biased (overestimated) results
Conditions	Human urine samples; styrene metabolite quantification; reversed-phase LC with MS/MS detection

Why This Matters

For occupational health surveillance and regulatory compliance, accurate urinary PGA quantification is mandatory. Procurement of phenylglyoxylic acid-13C8 enables the validated isotope dilution method that corrects for matrix-induced bias, which non-isotopic methods cannot achieve.

• [1] Matrix Effect in the Quantitative Determination of Mandelic and Phenylglyoxylic Acid in Urine Samples by HPLC-MS/MS with Isotopic Dilution. Current Analytical Chemistry, 2020. Available at: https://www.eurekaselect.com/public/article/50652 View Source

Mandelic Acid-13C8 Synthesis: Isotopic Purity Retention

Phenylglyoxylic acid-13C8 serves as a direct synthetic precursor for mandelic acid-13C8, a 13C-labeled analog of the urinary antiseptic agent mandelic acid . In this application, the uniform 13C8 labeling of phenylglyoxylic acid is quantitatively transferred to the mandelic acid product. Alternative precursors such as unlabeled phenylglyoxylic acid yield unlabeled mandelic acid, while phenylglyoxylic acid-d5 would produce mandelic acid-d5 with a different isotopic label (deuterium rather than 13C) and associated label instability concerns . The 13C8 label ensures that the downstream mandelic acid-13C8 product retains the same robust isotopic characteristics—stable, non-exchangeable mass tag suitable for MS quantification—as the precursor.

Precursor fidelity

Class-level

Phenylglyoxylic acid-13C8 quantitatively transfers the 13C8 label to mandelic acid-13C8 upon reduction. Deuterated precursor would yield mandelic acid-d5 with potential label instability.

Supports synthesis of stable 13C-labeled mandelic acid for tracer and ISTD applications.

13C label remains intact through synthetic transformation; deuterium labels may exchange.

Evidence Dimension	Suitability as a precursor for synthesizing isotopically labeled mandelic acid
Target Compound Data	Phenylglyoxylic acid-13C8: Enables synthesis of mandelic acid-13C8 with stable, non-exchangeable 13C label
Comparator Or Baseline	Unlabeled phenylglyoxylic acid: Yields unlabeled mandelic acid, unsuitable for isotope dilution MS; Phenylglyoxylic acid-d5: Yields mandelic acid-d5 with potential for deuterium exchange and chromatographic shift
Quantified Difference	13C8 labeling provides a permanent, chemically stable isotopic tag; deuterium labeling may degrade under certain analytical or synthetic conditions
Conditions	Chemical reduction of the α-keto acid to the α-hydroxy acid (mandelic acid); applicable to laboratory-scale synthesis

Why This Matters

For laboratories synthesizing their own isotopically labeled internal standards or conducting tracer studies, phenylglyoxylic acid-13C8 provides a reliable starting material with a label that remains intact through synthetic transformations and subsequent analytical workflows.

Phenylglyoxylic Acid-13C8 Application Scenarios

Occupational Biomonitoring: Urinary PGA by Isotope Dilution MS

In occupational health programs monitoring worker exposure to styrene and ethylbenzene, urinary phenylglyoxylic acid (PGA) serves as a key biological exposure index (BEI). The ACGIH recommends a BEI of 240 mg/g creatinine for PGA at end-of-shift [1]. Use of phenylglyoxylic acid-13C8 as an internal standard in HPLC-MS/MS isotope dilution workflows compensates for the strong urinary matrix effects that otherwise cause systematic bias in quantification [2]. This method provides the accuracy (>82%) and precision (variability <11%) required for regulatory compliance and worker safety assessment, a capability not achievable with conventional HPLC-UV methods which overestimate PGA levels due to poor specificity [2].

Bioanalytical Method Development & Validation for PK Studies

In pharmaceutical research, when phenylglyoxylic acid or its derivatives are administered as prodrugs or drug intermediates, accurate quantification in biological matrices is essential for pharmacokinetic profiling. Phenylglyoxylic acid-13C8, with its +8 Da mass shift and identical physicochemical properties to the unlabeled analyte, serves as the ideal internal standard for LC-MS/MS method development and validation [1]. Its 13C8 label ensures co-elution without chromatographic separation and provides a stable, non-exchangeable mass tag, fulfilling FDA and EMA bioanalytical method validation guidelines for accuracy, precision, and matrix effect assessment [2].

Mandelic Acid-13C8 Synthesis: Tracers & Internal Standards

Research laboratories requiring isotopically labeled mandelic acid for metabolic tracer studies, antiseptic mechanism investigations, or as a secondary internal standard can utilize phenylglyoxylic acid-13C8 as a synthetic precursor. Reduction of the α-keto group yields mandelic acid-13C8 while preserving the uniform 13C8 isotopic label [1]. This approach provides a reliable route to a 13C-labeled mandelic acid product with a stable, non-exchangeable mass tag suitable for MS-based quantification, offering advantages over deuterium-labeled alternatives which may suffer from label loss or chromatographic shift [2].

Application

Selection Property

Validation Focus

Occupational exposure biomonitoring studies

Matrix-effect compensation via stable isotope ISTD

Accuracy and precision in human urine research matrices

Bioanalytical method development for PK research

Co-elution and non-exchangeable +8 Da mass tag

Method validation review for accuracy, precision, and matrix effect

Mandelic acid-13C8 tracer synthesis

Stable 13C8 label transfer through reduction

Downstream isotopic purity and label integrity

• [1] Labcorp Medtox. Hippuric, Mandelic, And Phenylglyoxylic Acids, Urine Test Information. Available at: https://medtox.labcorp.com/tests/70230/hippuric-mandelic-and-phenylglyoxylic-acids-urine View Source
• [2] Matrix Effect in the Quantitative Determination of Mandelic and Phenylglyoxylic Acid in Urine Samples by HPLC-MS/MS with Isotopic Dilution. Current Analytical Chemistry, 2020. Available at: https://www.eurekaselect.com/public/article/50652 View Source